Cas no 928716-12-5 (2-ethoxy-2-thioxoAcetamide)
2-ethoxy-2-thioxoAcetamide structure
Product Name:2-ethoxy-2-thioxoAcetamide
CAS No:928716-12-5
MF:C4H7NO2S
MW:133.168879747391
CID:2129414
PubChem ID:21613763
Update Time:2025-04-21
2-ethoxy-2-thioxoAcetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-2-thioxoAcetamide
- ethyl thiooxamate
- ethyl thioxamidate
- ZEJPMRKECMRICL-UHFFFAOYSA-N
- ETHYL THIOOXAMAT
- 928716-12-5
- CS-W002316
- PB24589
- DB-365046
- AKOS015919366
- ethyl carbamoylmethanethioate
- SCHEMBL109624
- GS-4070
- O-ethyl 2-amino-2-oxoethanethioate
- BP-12603
-
- MDL: MFCD12963823
- Inchi: 1S/C4H7NO2S/c1-2-7-4(8)3(5)6/h2H2,1H3,(H2,5,6)
- InChI Key: ZEJPMRKECMRICL-UHFFFAOYSA-N
- SMILES: S=C(C(N)=O)OCC
Computed Properties
- Exact Mass: 133.02000
- Monoisotopic Mass: 133.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 84.4Ų
Experimental Properties
- PSA: 84.41000
- LogP: 0.53590
2-ethoxy-2-thioxoAcetamide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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